5,7-Dichloro-1-(2,5-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H16Cl2N2O6
• Molecular Weight: 487.3 g/mol
• IUPAC Name: 5,7-dichloro-1-(2,5-dimethoxyphenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H16Cl2N2O6/c1-10-6-17(26-33-10)27-19(13-9-12(30-2)4-5-16(13)31-3)18-20(28)14-7-11(24)8-15(25)21(14)32-22(18)23(27)29/h4-9,19H,1-3H3
• InChI Key: SDMFLDTVPAIRIB-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)N2C(C3=C(C2=O)OC4=C(C=C(C=C4C3=O)Cl)Cl)C5=C(C=CC(=C5)OC)OC
• Canonical SMILES: CC1=CC(=NO1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4Cl)Cl)C5=C(C=CC(=C5)OC)OC

Description

5,7-Dichloro-1-(2,5-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also known as C16, is a synthetic compound that has shown promising results in scientific research. This compound belongs to the family of chromeno[2,3-c]pyrrole derivatives and has been synthesized using various methods. It has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 5,7-Dichloro-1-(2,5-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair. It also inhibits the activity of cyclin-dependent kinases, which are involved in cell cycle regulation. Additionally, 5,7-Dichloro-1-(2,5-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to inhibit the activation of the NF-kappaB signaling pathway, which is involved in inflammation and cell survival.
Biochemical and Physiological Effects:
5,7-Dichloro-1-(2,5-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective effects. It has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of microglia, which are involved in neuroinflammation. Additionally, 5,7-Dichloro-1-(2,5-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to reduce oxidative stress and protect neurons from damage.

Advantages and Limitations for Lab Experiments

One advantage of 5,7-Dichloro-1-(2,5-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is its high potency, which allows for the use of lower concentrations in lab experiments. Additionally, 5,7-Dichloro-1-(2,5-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to have low toxicity in animal studies. However, one limitation of 5,7-Dichloro-1-(2,5-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is its poor solubility in water, which may limit its use in certain experiments.

Future Directions

For the study of 5,7-Dichloro-1-(2,5-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione include the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in other diseases, and the elucidation of its mechanism of action. Additionally, the development of analogs of 5,7-Dichloro-1-(2,5-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione may lead to the discovery of more potent compounds with improved solubility and bioavailability.

Synthesis Methods

5,7-Dichloro-1-(2,5-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can be synthesized using various methods, including the one-pot synthesis method and the multi-step synthesis method. The one-pot synthesis method involves the reaction of 2,5-dimethoxybenzaldehyde, malononitrile, and 5-methyl-3-isoxazolylamine in the presence of a catalyst. The multi-step synthesis method involves the reaction of 2,5-dimethoxybenzaldehyde with malononitrile to form 2,5-dimethoxyphenylacetonitrile, which is then reacted with 5-methyl-3-isoxazolylamine in the presence of a catalyst to form 5,7-Dichloro-1-(2,5-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione.

Scientific Research Applications

5,7-Dichloro-1-(2,5-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. In Alzheimer's disease, 5,7-Dichloro-1-(2,5-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to reduce the accumulation of amyloid-beta plaques and improve cognitive function. In Parkinson's disease, 5,7-Dichloro-1-(2,5-dimethoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to protect dopaminergic neurons from oxidative stress and improve motor function.